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Compound of Interest

Compound Name: Gold bromide

CAS No.: 57485-08-2

Cat. No.: B3053998

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Auric bromide, with the chemical formula AuBr₃, is a significant compound in the field of gold

chemistry, finding applications as a catalyst in various organic reactions.[1] Despite its utility, a

comprehensive understanding of its physical properties is often dispersed across various

sources. This technical guide consolidates the core physical characteristics of auric bromide,

providing quantitative data, detailed experimental protocols, and visual representations of its

structure and behavior to support research and development activities. This document focuses

on the dimeric form, digold hexabromide (Au₂Br₆), which is the prevalent structure of the

compound in the solid state.[2][3]

Core Physical Properties
Auric bromide is a dark-red to black crystalline solid.[3] A summary of its key physical

properties is presented in the table below for easy reference and comparison.
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Property Value Notes

Chemical Formula AuBr₃ Empirical Formula

Molecular Formula Au₂Br₆ Dimeric form

Molecular Weight 436.68 g/mol [1] For the monomeric unit

Appearance
Dark-red to black crystalline

solid[3]

Can also appear as blackish

needles or scarlet plates.[4]

Melting Point Decomposes at ~160-165 °C
The compound decomposes

upon melting.

Solubility
Slightly soluble in water and

ethanol.[2]

Aqueous solutions are

intensely colored brownish-red.

[4]

Density 5.92 g/mL[2]
Experimentally determined

value.

Crystal Structure Monoclinic[5] Space Group: P2₁/c[5]

Experimental Protocols
Synthesis of Auric Bromide (Au₂Br₆)
Two primary methods are employed for the synthesis of auric bromide.

a) Direct Bromination of Gold

This is the most common method for preparing auric bromide.[6]

Principle: Metallic gold is reacted with an excess of liquid bromine at an elevated

temperature to form digold hexabromide.

Reaction: 2 Au + 3 Br₂ → Au₂Br₆[6]

Procedure:

Place finely divided gold powder in a sealed, heavy-walled glass tube.
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Carefully add a stoichiometric excess of liquid bromine to the tube.

Seal the tube and heat it to 140 °C.[6]

Maintain the temperature for a sufficient period to ensure complete reaction. The reaction

time can be extended to 48 hours to improve the yield.

After cooling, the excess bromine can be removed by gentle heating under a vacuum.

b) Halide Exchange Reaction

This method involves the reaction of gold(III) chloride with hydrobromic acid.[6]

Principle: The chloride ligands in digold hexachloride are replaced by bromide ions from

hydrobromic acid.

Reaction: Au₂Cl₆ + 6 HBr → Au₂Br₆ + 6 HCl[6]

Procedure:

Dissolve digold hexachloride (Au₂Cl₆) in a suitable organic solvent.

Add a stoichiometric amount of concentrated hydrobromic acid to the solution.

Stir the reaction mixture at room temperature.

The product, auric bromide, can be isolated by removal of the solvent and byproduct (HCl)

under reduced pressure.

Determination of Melting Point and Decomposition
Temperature
The melting point of auric bromide is more accurately described as a decomposition

temperature. This can be determined using Thermogravimetric Analysis (TGA) or Differential

Scanning Calorimetry (DSC).

Principle: TGA measures the change in mass of a sample as a function of temperature,

indicating decomposition by a loss of mass. DSC measures the heat flow into or out of a
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sample as it is heated, showing an endothermic peak at the melting point, which for AuBr₃

coincides with decomposition.

TGA Protocol (Illustrative):

Place a small, accurately weighed sample (5-10 mg) of auric bromide in an alumina

crucible.

Place the crucible in the TGA furnace.

Heat the sample from room temperature to 300 °C at a constant heating rate of 10 °C/min

under a nitrogen atmosphere.

The onset of mass loss in the TGA curve indicates the beginning of decomposition. Gold

protobromide (AuBr) is formed upon heating the tribromide to about 140 °C.[4]

DSC Protocol (Illustrative):

Place a small, accurately weighed sample (2-5 mg) of auric bromide in a sealed aluminum

pan.

Place the pan in the DSC cell alongside an empty reference pan.

Heat the sample from room temperature to 200 °C at a controlled rate, for example, 10

°C/min.

An endothermic peak will be observed, the onset of which corresponds to the melting and

decomposition temperature.

Determination of Density
Gas pycnometry is a suitable method for determining the density of a solid material like auric

bromide, especially in powdered form.

Principle: This technique measures the volume of a solid by displacing an inert gas (typically

helium) in a calibrated chamber. The density is then calculated from the measured volume

and the mass of the sample.
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Procedure:

Accurately weigh a sample of dry auric bromide powder.

Place the sample in the pycnometer's sample chamber.

The instrument will then automatically purge the chamber with helium gas to remove any

adsorbed atmospheric gases.

The analysis is performed by pressurizing the sample chamber with helium and then

expanding the gas into a reference chamber of known volume.

By measuring the pressure difference, the instrument calculates the volume of the sample.

The density is then calculated using the formula: Density = Mass / Volume.

Visualizations
Molecular Structure of Digold Hexabromide (Au₂Br₆)
Auric bromide exists as a dimer, Au₂Br₆, with two bridging bromine atoms connecting the two

gold centers. Each gold atom is in a square planar coordination environment.

Caption: Dimeric structure of digold hexabromide (Au₂Br₆).

Synthesis and Decomposition Pathways
The following diagram illustrates the primary synthesis routes and the thermal decomposition

pathway of auric bromide.
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Caption: Synthesis and decomposition pathways of auric bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Gold (III) bromide Formula [softschools.com]

3. Gold tribromide | 10294-28-7 | Benchchem [benchchem.com]

4. thermopycnometer.com [thermopycnometer.com]

5. Gold(iii) tribromide (AuBr3) (ICSD 4069) (Ref.) [openmopac.net]

6. Gold(III) bromide - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Auric Bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053998/docs#an-in-depth-technical-guide-to-the-
physical-properties-of-auric-bromide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3053998/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physical-properties-of-auric-bromide
https://www.benchchem.com/product/b3053998?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Molecular-structure-of-6-Selected-bond-lengths-A-and-angles-deg-Au1-P1-22391_fig3_272399666
https://softschools.com/formulas/chemistry/gold_iii_bromide%20_formula/439/
https://www.benchchem.com/product/b127331
https://www.thermopycnometer.com/uploads/6/2/9/0/62903005/gaspycnometerbasics.pdf
https://openmopac.net/PM7_and_PM6-D3H4_accuracy/data_solids/Gold_iii__tribromide__AuBr3___ICSD_4069__jmol_XRay_fs.html
https://en.wikipedia.org/wiki/Gold(III)_bromide
https://www.benchchem.com/product/b3053998/docs#an-in-depth-technical-guide-to-the-physical-properties-of-auric-bromide
https://www.benchchem.com/product/b3053998/docs#an-in-depth-technical-guide-to-the-physical-properties-of-auric-bromide
https://www.benchchem.com/product/b3053998/docs#an-in-depth-technical-guide-to-the-physical-properties-of-auric-bromide
https://www.benchchem.com/product/b3053998/docs#an-in-depth-technical-guide-to-the-physical-properties-of-auric-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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